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Compound of Interest

Compound Name:
2-(2-Methoxy-5-

methylphenyl)propanal

Cat. No.: B13627148

Get Quote

Common Name: Canthoxal CAS Registry Number: 53155-90-1 (primary), 5462-06-6 (related

isomer/commercial grade) Chemical Class: Aromatic Aldehyde / Fragrance Intermediate

Executive Summary & Operational Relevance
2-(2-Methoxy-5-methylphenyl)propanal is a functionalized aromatic aldehyde widely used as

an intermediate in organic synthesis and fragrance formulation. While chemically stable under

standard conditions, its aldehyde functionality renders it susceptible to oxidation (forming

corresponding carboxylic acids) and polymerization if improperly handled.

Critical Disposal Directive: This compound poses specific environmental risks (Aquatic Chronic

3) and health hazards (Skin Sensitizer 1B). Disposal must strictly follow Non-Halogenated

Organic Waste protocols, with absolute segregation from strong oxidizing agents to prevent

exothermic degradation.

Hazard Identification & Safety Profile
Before initiating any disposal procedure, the operator must validate the safety parameters. This

compound is a combustible liquid that requires specific PPE to prevent sensitization.[1][2]
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Table 1: Physicochemical & Hazard Data
Parameter Specification Operational Implication

Signal Word WARNING Standard vigilance required.[1]

Flash Point ~100°C (Closed Cup)
Combustible. Keep away from

high heat/open flames.

GHS Classifications

H317 (Skin Sens. 1B)H315

(Skin Irrit. 2)H319 (Eye Irrit.

2)H412 (Aquatic Chronic 3)

Avoid all skin contact. Prevent

release to drains.[2][3][4][5]

Reactivity
Incompatible with Strong

Oxidizers

DO NOT mix with nitric acid,

perchlorates, or peroxides in

waste streams.

Physical State Pale yellow liquid
Viscosity may require solvent

rinsing for complete transfer.

Waste Segregation & Classification Strategy
Effective disposal begins with rigorous segregation. 2-(2-Methoxy-5-methylphenyl)propanal
must be classified into the correct waste stream to ensure downstream compliance with RCRA

(Resource Conservation and Recovery Act) and local regulations.

Waste Stream Assignment
Primary Stream:Non-Halogenated Organic Solvents (High BTU).

Rationale: As a combustible organic compound containing only C, H, and O, high-

temperature incineration is the preferred destruction method.

Prohibited Streams:

Aqueous Waste: Do not dispose of down the sink. The compound is toxic to aquatic life

and poorly soluble in water.

Oxidizing Waste: Risk of fire or explosion.
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DOT Visualization: Disposal Decision Tree
The following logic flow dictates the operational handling of waste containing this compound.

Waste Generation
(2-(2-Methoxy-5-methylphenyl)propanal)

Determine Physical State

Liquid Waste
(Mother Liquor/Solvent)

Solid Waste
(Contaminated Wipes/PPE)

Segregation Check:
Is stream free of Oxidizers?

Container Selection:
HDPE or Glass (Amber preferred)

Skip Segregation Check
(if dry)

Yes: Assign to Non-Halogenated
Organic Waste

Pass

No: Segregate immediately
into separate Reactive Waste container

Fail

Labeling:
'Non-Halogenated Organic'

+ 'Sensitizer' Warning

Transfer to EHS/Disposal Facility
(Incineration)
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Click to download full resolution via product page

Figure 1: Decision logic for the segregation and packaging of waste streams containing 2-(2-
Methoxy-5-methylphenyl)propanal.

Step-by-Step Disposal Protocol
Phase 1: Pre-Disposal Stabilization
Aldehydes can slowly oxidize to acids or polymerize. While this specific compound is relatively

stable, "old" bottles may contain peroxides or benzoic acid derivatives.

Inspection: Check the container for crystal formation (indicative of oxidation).

Dilution (Optional): If disposing of the pure concentrate, dilute with a compatible non-

halogenated solvent (e.g., Ethanol, Acetone) to reduce viscosity and local concentration.

This facilitates safer incineration.

Phase 2: Liquid Waste Collection
Applicability: Reaction mixtures, expired stock solutions.

Select Container: Use an HDPE (High-Density Polyethylene) or Amber Glass jerrycan.

Ensure the cap has a chemically resistant liner (PTFE).

Transfer: Pour liquid using a funnel to prevent splashing.

Safety Note: Perform this in a fume hood to mitigate inhalation of vapors.[6]

Rinsing: Triple-rinse the original container with a small volume of acetone. Add rinsate to the

same waste container.

Labeling: Affix a hazardous waste label.

Constituents: Write "Non-Halogenated Organics: 2-(2-Methoxy-5-
methylphenyl)propanal".

Hazard Checkboxes: Mark "Flammable/Combustible" and "Irritant/Sensitizer".
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Phase 3: Solid Waste & Spill Cleanup
Applicability: Silica gel, filter paper, contaminated gloves, spill residue.

Spill Response:

Isolate: Evacuate the immediate area if the spill is large (>500 mL).

Absorb: Use an inert absorbent material (Vermiculite, Sand, or Universal Spill Pads). Do

not use sawdust or paper towels for bulk pure chemical spills due to flammability risk.

Collection: Sweep absorbed material into a wide-mouth HDPE jar or heavy-duty hazardous

waste bag (double-bagged).

Decontamination: Wipe the surface with a soap/water solution, followed by an alcohol wipe.

Dispose of all wipes in the solid waste container.

Regulatory & Compliance Context
Compliance relies on adhering to the "Cradle-to-Grave" management principles defined by the

EPA (USA) and comparable international bodies.

RCRA Classification (USA): This material is not typically a P- or U-listed waste. However, it

likely falls under Characteristic Waste if the flash point is <60°C (D001) or if it exhibits

toxicity. As a combustible liquid (~100°C flash point), it is often managed as "Non-Regulated"

for flammability but "Hazardous" due to aquatic toxicity and sensitization potential.

Best Practice: Always manage as Hazardous Chemical Waste destined for fuel blending or

incineration.

European Waste Catalogue (EWC): Assign code 07 01 04* (other organic solvents, washing

liquids and mother liquors).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13627148?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

